Cas no 1212205-80-5 ((R)-3-(1-Amino-2-methylpropyl)benzonitrile hydrochloride)

• Product Name: (R)-3-(1-Amino-2-methylpropyl)benzonitrile hydrochloride
• CAS No: 1212205-80-5
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD16295156
• CID: 833556
• PubChem ID: 53484830
• Update Time: 2025-05-22

(R)-3-(1-Amino-2-methylpropyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(1-Amino-2-methylpropyl)benzonitrile hydrochloride
• 3-[(1R)-1-amino-2-methylpropyl]benzonitrile,hydrochloride
• 1212205-80-5
• (R)-3-(1-Amino-2-methylpropyl)benzonitrilehydrochloride
• AKOS015923259
• DTXSID20704250
• 3-[(1R)-1-Amino-2-methylpropyl]benzonitrile--hydrogen chloride (1/1)

• MDL： MFCD16295156
• Inchi： 1S/C11H14N2.ClH/c1-8(2)11(13)10-5-3-4-9(6-10)7-12;/h3-6,8,11H,13H2,1-2H3;1H/t11-;/m1./s1
• InChI Key： SEUAGFIJUBMZRP-RFVHGSKJSA-N
• SMILES： Cl.N[C@@H](C1C=CC=C(C#N)C=1)C(C)C

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on (R)-3-(1-Amino-2-methylpropyl)benzonitrile hydrochloride

Introduction to (R)-3-(1-Amino-2-Methylpropyl)Benzonitrile Hydrochloride (CAS No. 1212205-80-5)

(R)-3-(1-Amino-2-Methylpropyl)Benzonitrile Hydrochloride is a compound with the CAS registry number 1212205-80-5, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a benzonitrile group attached to an (R)-configured aminoalkyl chain, which contributes to its versatile chemical properties.

Recent studies have highlighted the importance of benzonitriles in medicinal chemistry, particularly as scaffolds for bioactive molecules. The presence of the hydrochloride salt form in this compound suggests its potential use in pharmaceutical formulations, where ionized forms are often preferred for solubility and stability reasons. The aminoalkyl group in the molecule adds functionality, enabling interactions with biological targets such as enzymes or receptors.

The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in determining the compound's pharmacokinetic properties. Stereoisomers often exhibit different biological activities, making this aspect critical in drug design. Researchers have explored the synthesis of this compound using asymmetric catalysis, which has proven effective in achieving high enantiomeric excess.

In terms of applications, (R)-3-(1-Amino-2-Methylpropyl)Benzonitrile Hydrochloride has shown promise in preclinical studies targeting various therapeutic areas. For instance, its ability to modulate specific signaling pathways makes it a candidate for anti-cancer drug development. Additionally, its structural versatility allows for further chemical modifications, potentially expanding its range of biological activities.

From a synthetic perspective, the compound can be synthesized via multi-step reactions involving nitrile chemistry and aminoalkylation. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable pharmaceutical manufacturing.

In conclusion, (R)-3-(1-Amino-2-Methylpropyl)Benzonitrile Hydrochloride represents an intriguing molecule with significant potential in drug discovery and development. Its unique structure, stereochemical properties, and functional groups make it a valuable tool for researchers exploring new therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a key role in advancing modern medicine.